3-(Methylamino)-1lambda6-thietane-1,1-dione hydrochloride

• IUPAC Name: N-methyl-1,1-dioxothietan-3-amine;hydrochloride
• InChI: InChI=1S/C4H9NO2S.ClH/c1-5-4-2-8(6,7)3-4;/h4-5H,2-3H2,1H3;1H
• InChI Key: HAAMNEPDVFYADE-UHFFFAOYSA-N
• Canonical SMILES: CNC1CS(=O)(=O)C1.Cl
• Molecular Formula: C4H10ClNO2S
• Molecular Weight: 171.65 g/mol

Description

3-(Methylamino)-1lambda6-thietane-1,1-dione hydrochloride, commonly known as Methiothepin, is a potent antagonist of serotonin receptors. It is a heterocyclic compound that belongs to the class of thietanes. Methiothepin has been widely studied for its pharmacological properties and potential therapeutic applications.

Scientific Research Applications

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Ionic Liquid Applications

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Novel Synthetic Opioids Research

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